(2-oxo-3-phenylpropyl) acetate
Cat. No. B8323046
M. Wt: 192.21 g/mol
InChI Key: PBIVTYXUIYHJTG-UHFFFAOYSA-N
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Patent
US07994333B2
Procedure details
This crude material was reacted with acetic acid (1.42 mL, 1.49 g, 24.8 mmol) and triethylamine (3.46 mL, 2.51 g, 24.8 mmol), as described above for the synthesis of 3-(3,4-dichlorophenyl)propan-2-one. Flash chromatography over silica gel (10-30% ethyl acetate in hexanes) gave pure product (0.83 g, 33% yield). 1H NMR (400 MHz, DMSO-D6) δ ppm 2.08 (s, 3H) 3.80 (s, 2H) 4.85 (s, 2H) 7.17-7.36 (m, 5H).
[Compound]
Name
crude material
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Name
Yield
33%
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:4])(=[O:3])[CH3:2].C(N(CC)CC)C.Cl[C:13]1[CH:14]=[C:15]([CH2:20][C:21](=[O:23])[CH3:22])[CH:16]=[CH:17][C:18]=1Cl>>[O:23]=[C:21]([CH2:20][C:15]1[CH:16]=[CH:17][CH:18]=[CH:13][CH:14]=1)[CH2:22][O:3][C:1](=[O:4])[CH3:2]
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Inputs
Step One
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Name
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crude material
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0 (± 1) mol
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reactant
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Smiles
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Name
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Quantity
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1.42 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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3.46 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Two
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1Cl)CC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(COC(C)=O)CC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 0.83 g | |
| YIELD: PERCENTYIELD | 33% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
